Cas no 2060041-24-7 (ethyl hexahydro-2H-cyclopentabfuran-3a-carboxylate)

• Product Name: ethyl hexahydro-2H-cyclopentabfuran-3a-carboxylate
• CAS No: 2060041-24-7
• MF: C₁₀H₁₆O₃
• MW: 184.232243537903
• MDL: MFCD30498037
• CID: 5173606
• PubChem ID: 137703101
• Update Time: 2025-08-05

ethyl hexahydro-2H-cyclopentabfuran-3a-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2,3,4,5,6,6a-hexahydrocyclopenta[b]furan-3a-carboxylate
• ethyl hexahydro-2H-cyclopentabfuran-3a-carboxylate

• MDL： MFCD30498037
• Inchi： 1S/C10H16O3/c1-2-12-9(11)10-5-3-4-8(10)13-7-6-10/h8H,2-7H2,1H3
• InChI Key： BBZANISSYOEGOD-UHFFFAOYSA-N
• SMILES： O1CCC2(C(OCC)=O)CCCC12

Additional information on ethyl hexahydro-2H-cyclopentabfuran-3a-carboxylate

Introduction to Ethyl Hexahydro-2H-Cyclopenta[b]furan-3a-Carboxylate (CAS No. 2060041-24-7)

Ethyl hexahydro-2H-cyclopenta[b]furan-3a-carboxylate (CAS No. 2060041-24-7) is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry, pharmaceutical research, and materials science. This compound, characterized by its complex cyclic structure, exhibits a range of properties that make it a valuable intermediate in the synthesis of various bioactive molecules and advanced materials.

The molecular formula of ethyl hexahydro-2H-cyclopenta[b]furan-3a-carboxylate is C₁₁H₁₈O₃, and its molecular weight is approximately 198.25 g/mol. The compound features a six-membered cyclopentane ring fused with a five-membered furan ring, with an ethyl ester group attached to the carboxylic acid functionality. This intricate structure imparts unique chemical and physical properties, making it an attractive candidate for a variety of applications.

In recent years, the synthesis and characterization of ethyl hexahydro-2H-cyclopenta[b]furan-3a-carboxylate have been extensively studied. Researchers have developed several efficient synthetic routes to produce this compound, including catalytic hydrogenation, Diels-Alder reactions, and metal-catalyzed coupling reactions. These methods not only improve the yield and purity of the final product but also enhance the overall sustainability of the synthetic process.

The biological activity of ethyl hexahydro-2H-cyclopenta[b]furan-3a-carboxylate has been a focal point of numerous studies. Preliminary in vitro and in vivo experiments have shown that this compound exhibits promising pharmacological properties, such as anti-inflammatory, antioxidant, and neuroprotective effects. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that ethyl hexahydro-2H-cyclopenta[b]furan-3a-carboxylate effectively inhibited the production of pro-inflammatory cytokines in human macrophages, suggesting its potential as an anti-inflammatory agent.

Beyond its biological applications, ethyl hexahydro-2H-cyclopenta[b]furan-3a-carboxylate has also found use in materials science. Its unique cyclic structure and functional groups make it an excellent building block for the synthesis of polymers with tailored properties. Researchers have utilized this compound to develop novel polymeric materials with enhanced mechanical strength, thermal stability, and biocompatibility. These materials have potential applications in areas such as drug delivery systems, tissue engineering, and advanced coatings.

The environmental impact of chemical compounds is a critical consideration in modern research and development. Studies on the environmental fate and toxicity of ethyl hexahydro-2H-cyclopenta[b]furan-3a-carboxylate have shown that it exhibits low toxicity to aquatic organisms and minimal environmental persistence. This favorable environmental profile makes it a more sustainable choice for industrial applications compared to many traditional chemicals.

In conclusion, ethyl hexahydro-2H-cyclopenta[b]furan-3a-carboxylate (CAS No. 2060041-24-7) is a multifaceted compound with significant potential in various scientific and industrial fields. Its unique chemical structure, combined with its promising biological activity and favorable environmental profile, positions it as a valuable intermediate for future research and development efforts. As ongoing studies continue to uncover new applications and properties, this compound is likely to play an increasingly important role in advancing our understanding and utilization of complex organic molecules.